Cas no 162880-44-6 (5-Thiazolecarboxylicacid, 2,4-diamino-)

• Product Name: 5-Thiazolecarboxylicacid, 2,4-diamino-
• CAS No: 162880-44-6
• MF: C₄H₅N₃O₂S
• MW: 159.166398763657
• CID: 110072
• PubChem ID: 19935288
• Update Time: 2025-04-18

5-Thiazolecarboxylicacid, 2,4-diamino- Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxylicacid, 2,4-diamino-
• 2,4-diamino-1,3-thiazole-5-carboxylic acid
• 2,4-diaminothiazole-5-carboxylic acid
• 5-Thiazolecarboxylicacid,2,4-diamino-(9CI)
• 162880-44-6
• DTXSID50601400
• SCHEMBL8627631
• 5-Thiazolecarboxylic acid, 2,4-diamino-
• CS-0498695

• MDL： MFCD18822147
• Inchi： 1S/C4H5N3O2S/c5-2-1(3(8)9)10-4(6)7-2/h5H2,(H2,6,7)(H,8,9)
• InChI Key： YJZORBHGLHJOHS-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1C(=O)O)N

Computed Properties

• Exact Mass: 159.01035
• Monoisotopic Mass: 159.01024758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 131Ų

Experimental Properties

• PSA: 102.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives